Cas no 81100-29-0 (4-bromo-N-butylaniline)
4-bromo-N-butylaniline structure
Product Name:4-bromo-N-butylaniline
CAS No:81100-29-0
MF:C10H14BrN
MW:228.128861904144
CID:704514
PubChem ID:11481575
Update Time:2025-04-19
4-bromo-N-butylaniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-bromo-N-butyl-
- 4-bromo-N-butylaniline
- CS-0297702
- 81100-29-0
- AKOS000241138
- DTXSID20467272
- SCHEMBL9789901
- F70711
- EN300-165001
-
- Inchi: 1S/C10H14BrN/c1-2-3-8-12-10-6-4-9(11)5-7-10/h4-7,12H,2-3,8H2,1H3
- InChI Key: ZGBXOTHNHPCEMP-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)NCCCC
Computed Properties
- Exact Mass: 227.03096g/mol
- Monoisotopic Mass: 227.03096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 12Ų
4-bromo-N-butylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-165001-0.05g |
4-bromo-N-butylaniline |
81100-29-0 | 0.05g |
$612.0 | 2023-05-24 | ||
| Enamine | EN300-165001-0.1g |
4-bromo-N-butylaniline |
81100-29-0 | 0.1g |
$640.0 | 2023-05-24 | ||
| Enamine | EN300-165001-0.25g |
4-bromo-N-butylaniline |
81100-29-0 | 0.25g |
$670.0 | 2023-05-24 | ||
| Enamine | EN300-165001-0.5g |
4-bromo-N-butylaniline |
81100-29-0 | 0.5g |
$699.0 | 2023-05-24 | ||
| Enamine | EN300-165001-1.0g |
4-bromo-N-butylaniline |
81100-29-0 | 1g |
$728.0 | 2023-05-24 | ||
| Enamine | EN300-165001-2.5g |
4-bromo-N-butylaniline |
81100-29-0 | 2.5g |
$1428.0 | 2023-05-24 | ||
| Enamine | EN300-165001-5.0g |
4-bromo-N-butylaniline |
81100-29-0 | 5g |
$2110.0 | 2023-05-24 | ||
| Enamine | EN300-165001-10.0g |
4-bromo-N-butylaniline |
81100-29-0 | 10g |
$3131.0 | 2023-05-24 | ||
| Enamine | EN300-165001-50mg |
4-bromo-N-butylaniline |
81100-29-0 | 50mg |
$227.0 | 2023-09-21 | ||
| Enamine | EN300-165001-100mg |
4-bromo-N-butylaniline |
81100-29-0 | 100mg |
$238.0 | 2023-09-21 |
4-bromo-N-butylaniline Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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